Cas no 26076-46-0 (Thiophene-2,5-diyldiboronic acid)
Thiophene-2,5-diyldiboronic acid is a borylated heterocyclic compound featuring two boronic acid functional groups attached to a thiophene core at the 2 and 5 positions. This structure makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of conjugated polymers, organic electronic materials, and pharmaceuticals. Its high reactivity with aryl halides and triflates facilitates efficient C-C bond formation under mild conditions. The thiophene backbone contributes to enhanced stability and electronic properties, making it suitable for applications in optoelectronic devices and molecular scaffolds. The compound is typically handled under inert conditions due to the sensitivity of boronic acids to moisture and oxygen.
26076-46-0 structure
Product Name:Thiophene-2,5-diyldiboronic acid
CAS No:26076-46-0
MF:C4H6B2O4S
MW:171.775040149689
MDL:MFCD01114699
CID:242580
PubChem ID:24870652
Update Time:2025-10-19
Thiophene-2,5-diyldiboronic acid Chemical and Physical Properties
Names and Identifiers
-
- Thiophene-2,5-diyldiboronic acid
- 2,5-Thiophendiboronic acid
- 2,5-THIOPHENEDIBORONIC ACID
- Boronic acid,B,B'-2,5-thiophenediylbis-
- (5-boronothiophen-2-yl)boronic acid
- C4H6B2O4S
- FT-0638568
- 5-(dihydroxyboryl)-2-thienylboronic acid
- SCHEMBL1959029
- Boronic acid, 2,5-thiophenediylbis-
- Thiophene-2,5-diboronic acid
- THIENE-2,5-DIYLDIBORONIC ACID
- 2,5-Thiophenediylbisboronic acid, >=95.0%
- AB08340
- F1371-0178
- DS-17899
- AI-372/25005763
- 26076-46-0
- Boronic acid, B,B'-2,5-thiophenediylbis-
- CS-W005521
- 2,5-ThiophenediboronicAcid
- DTXSID10377891
- Q17326568
- F87252
- 2,5-THIOPHENEDIYLBISBORONIC ACID
- 6-Bromo-2-chloro-3-ethoxyphenylboronicacid
- Thiophene-2,5-diyldiboronicacid
- AKOS000267006
- J-016244
- MFCD01114699
- A818161
- SKFDVFMUXZWWOW-UHFFFAOYSA-N
- 2，5-Thiophenediylbisboronic acid(contains varying amounts of Anhydride)
- 5-(dihydroxyboranyl)thiophen-2-ylboronic acid
- DB-002945
-
- MDL： MFCD01114699
- Inchi： 1S/C4H6B2O4S/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2,7-10H
- InChI Key： SKFDVFMUXZWWOW-UHFFFAOYSA-N
- SMILES： S1C(B(O)O)=CC=C1B(O)O
Computed Properties
- Exact Mass: 172.01700
- Monoisotopic Mass: 172.017
- Isotope Atom Count: nothing
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: nothing
- Covalently-Bonded Unit Count: nothing
- Defined Atom Stereocenter Count: nothing
- Undefined Atom Stereocenter Count : nothing
- Defined Bond Stereocenter Count: nothing
- Undefined Bond Stereocenter Count: nothing
- Surface Charge: nothing
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 109A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.5±0.1 g/cm3
- Melting Point: 250 °C (dec.) (lit.)
- Boiling Point: 490.1±55.0 °C at 760 mmHg
- Flash Point: 250.2±31.5 °C
- Refractive Index: 1.58
- PSA: 109.16000
- LogP: -2.89230
- Solubility: Not determined
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Thiophene-2,5-diyldiboronic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Thiophene-2,5-diyldiboronic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene-2,5-diyldiboronic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A169005426-10g |
Thiophene-2,5-diyldiboronic acid |
26076-46-0 | 97% | 10g |
$185.30 | 2023-09-02 | |
| Alichem | A169005426-25g |
Thiophene-2,5-diyldiboronic acid |
26076-46-0 | 97% | 25g |
$327.00 | 2023-09-02 | |
| Alichem | A169005426-100g |
Thiophene-2,5-diyldiboronic acid |
26076-46-0 | 97% | 100g |
$842.70 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T62320-1g |
Thiophene-2,5-diyldiboronic acid |
26076-46-0 | 97% | 1g |
¥572.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T62320-5g |
Thiophene-2,5-diyldiboronic acid |
26076-46-0 | 5g |
¥1552.0 | 2021-09-07 | ||
| Matrix Scientific | 092418-1g |
Thiophene-2,5-diyldiboronic acid, 95+% |
26076-46-0 | 95+% | 1g |
$114.00 | 2023-09-10 | |
| Matrix Scientific | 092418-5g |
Thiophene-2,5-diyldiboronic acid, 95+% |
26076-46-0 | 95+% | 5g |
$303.00 | 2023-09-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FN084-5g |
2,5-Thiophenediboronicacid |
26076-46-0 | 98% | 5g |
294CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FN084-1g |
2,5-Thiophenediboronicacid |
26076-46-0 | 98% | 1g |
107CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FN084-100g |
2,5-Thiophenediboronicacid |
26076-46-0 | 98% | 100g |
3969CNY | 2021-05-08 |
Thiophene-2,5-diyldiboronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:26076-46-0)Thiophene-2,5-diyldiboronic acid
Order Number:A818161
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):267.0
Email:sales@amadischem.com
Thiophene-2,5-diyldiboronic acid Related Literature
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Austin K. Shigemoto,Abigail A. Killjoy,Julia Dayton,Carolyn N. Virca,Theresa M. McCormick Mol. Syst. Des. Eng. 2020 5 1024
-
M. Idris,M. Bazzar,B. Guzelturk,H. V. Demir,D. Tuncel RSC Adv. 2016 6 98109
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Niklas Keller,Thomas Bein Chem. Soc. Rev. 2021 50 1813
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T. Vandana,A. Karuppusamy,R. Arulkumar,P. Venuvanalingam,P. Kannan New J. Chem. 2019 43 9439
-
Harsh Vardhan,Ayman Nafady,Abdullah M. Al-Enizi,Shengqian Ma Nanoscale 2019 11 21679
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:26076-46-0)Thiophene-2,5-diyldiboronic acid
Purity:99%
Quantity:5g
Price ($):267.0